Cas no 916479-93-1 (1H-Imidazolium, 1-methyl-3-(3-sulfopropyl)-, sulfate (1:1))

• Product Name: 1H-Imidazolium, 1-methyl-3-(3-sulfopropyl)-, sulfate (1:1)
• CAS No: 916479-93-1
• MF: C₇H₁₆N₂O₇S₂
• MW: 304.341139793396
• CID: 786847
• PubChem ID: 71428743
• Update Time: 2025-05-19

1H-Imidazolium, 1-methyl-3-(3-sulfopropyl)-, sulfate (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1-methyl-3-(3-sulfopropyl)-, sulfate (1:1)
• hydrogen sulfate,3-(1-methyl-1,2-dihydroimidazol-1-ium-3-yl)propane-1-sulfonic acid
• 1-Methyl-3-(3-sulfopropyl)-2,3-dihydro-1H-imidazol-1-ium hydrogen sulfate
• DTXSID30847460
• 1-Propylsulfonic-3-methylimidazoliumhydrogensulfate
• hydrogen sulfate;3-(1-methyl-1,2-dihydroimidazol-1-ium-3-yl)propane-1-sulfonic acid
• 916479-93-1

• Inchi： 1S/C7H14N2O3S.H2O4S/c1-8-4-5-9(7-8)3-2-6-13(10,11)12;1-5(2,3)4/h4-5H,2-3,6-7H2,1H3,(H,10,11,12);(H2,1,2,3,4)
• InChI Key： JCXGOUQQMOQOQA-UHFFFAOYSA-N
• SMILES： S(CCCN1C=C[NH+](C)C1)(=O)(=O)O.S(=O)(=O)([O-])O

Computed Properties

• Exact Mass: 304.03989320g/mol
• Monoisotopic Mass: 304.03989320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 156Ų

Additional information on 1H-Imidazolium, 1-methyl-3-(3-sulfopropyl)-, sulfate (1:1)

Introduction to 1H-Imidazolium, 1-methyl-3-(3-sulfopropyl)-, sulfate (1:1) and Its Significance in Modern Chemical Biology

The compound with the CAS number 916479-93-1, identified as 1H-Imidazolium, 1-methyl-3-(3-sulfopropyl)-, sulfate (1:1), represents a fascinating class of zwitterionic surfactants that have garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the imidazolium family, a group of nitrogen-containing heterocycles that exhibit remarkable versatility in biological and chemical applications. The unique structural features of this molecule, particularly its sulfopropyl side chain and sulfate counterion, endow it with distinctive properties that make it a valuable tool in drug delivery systems, biomimetic interfaces, and as a component in novel therapeutic agents.

Recent advancements in the field of medicinal chemistry have highlighted the importance of zwitterionic compounds like 1H-Imidazolium, 1-methyl-3-(3-sulfopropyl)-, sulfate (1:1) in the development of next-generation pharmaceuticals. These compounds are particularly noted for their ability to form stable bilayer membranes that mimic biological cell membranes, providing a platform for studying membrane-associated processes and drug interactions. The sulfopropyl group enhances solubility in aqueous environments while maintaining structural integrity, making it an ideal candidate for applications in nanomedicine and targeted drug delivery.

One of the most compelling aspects of 1H-Imidazolium, 1-methyl-3-(3-sulfopropyl)-, sulfate (1:1) is its role in stabilizing protein structures and facilitating enzyme-catalyzed reactions. Researchers have demonstrated that this compound can act as a stabilizing agent in protein formulations, preventing denaturation and maintaining bioactivity under various conditions. This property is particularly relevant in the development of biopharmaceuticals, where maintaining protein stability is crucial for efficacy and shelf life.

The sulfopropyl moiety also contributes to the compound's ability to interact with biological targets. Studies have shown that derivatives of imidazolium compounds can selectively bind to specific proteins and enzymes, modulating their activity. For instance, modifications to the sulfopropyl group can alter binding affinity and specificity, enabling the design of highly targeted therapeutic agents. This level of precision is essential for developing drugs with minimal off-target effects.

In the realm of drug delivery systems, 1H-Imidazolium, 1-methyl-3-(3-sulfopropyl)-, sulfate (1:1) has been explored as a component in micelle-forming nanoparticles. These nanoparticles can encapsulate hydrophobic drugs and release them in a controlled manner at target sites within the body. The zwitterionic nature of the compound ensures compatibility with biological fluids while providing stability to the nanoparticles. This approach has shown promise in enhancing drug bioavailability and reducing systemic toxicity.

Furthermore, the compound's ability to form monolayers on liquid surfaces has opened up new avenues in surface chemistry and materials science. By leveraging its amphiphilic properties, researchers have developed novel materials with applications ranging from anti-fouling coatings to sensors for detecting biological molecules. The sulfate counterion plays a critical role in these applications by providing electrostatic interactions with surfaces and improving adhesion.

The synthesis of 1H-Imidazolium, 1-methyl-3-(3-sulfopropyl)-, sulfate (1:1) involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfopropyl group necessitates careful handling to avoid side reactions that could compromise yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research applications.

From a regulatory perspective, compounds like 1H-Imidazolium, 1-methyl-3-(3-sulfopropyl)-, sulfate (1:1) must undergo rigorous testing to ensure safety and efficacy before they can be used in clinical settings. Collaborative efforts between chemists and biologists are essential to evaluate their potential benefits and risks. The growing body of research on this compound suggests that it holds significant promise for future medical applications.

In conclusion, 1H-Imidazolium, sulfate (sulfopropyl)(methyl)(91647993)(,) represents a versatile and innovative compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features make it an invaluable tool for developing novel drug delivery systems、biomimetic interfaces、and therapeutic agents. As research continues to uncover new possibilities，this compound is poised to play an increasingly important role in advancing medical science.